Cas no 2229577-99-3 (1-(3-chloro-4-nitrophenyl)propan-2-ol)

• Product Name: 1-(3-chloro-4-nitrophenyl)propan-2-ol
• CAS No: 2229577-99-3
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6448735
• PubChem ID: 165976659
• Update Time: 2025-05-20

1-(3-chloro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-nitrophenyl)propan-2-ol
• EN300-1996877
• 2229577-99-3

• Inchi： 1S/C9H10ClNO3/c1-6(12)4-7-2-3-9(11(13)14)8(10)5-7/h2-3,5-6,12H,4H2,1H3
• InChI Key： MCLDWCKTWIMJSE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-chloro-4-nitrophenyl)propan-2-ol

Introduction to 1-(3-chloro-4-nitrophenyl)propan-2-ol (CAS No. 2229577-99-3)

1-(3-chloro-4-nitrophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2229577-99-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a 3-chloro-4-nitrophenyl group attached to a propan-2-ol backbone, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both chloro and nitro substituents on the aromatic ring introduces a high degree of reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 1-(3-chloro-4-nitrophenyl)propan-2-ol combines the electron-withdrawing effects of the nitro group and the electron-donating influence of the chloro group, which can modulate the electronic properties of the aromatic system. This balance is crucial in designing molecules with specific biological activities. The propan-2-ol moiety, serving as a hydrophilic linker, enhances solubility and bioavailability, which are critical factors in pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkanol derivatives. The nitro group in 1-(3-chloro-4-nitrophenyl)propan-2-ol can be reduced to an amine, introducing a polar amine function that can interact with biological targets such as enzymes and receptors. This transformation has been exploited in the synthesis of novel bioactive compounds, including potential therapeutic agents for neurological disorders and inflammatory conditions.

Recent studies have highlighted the role of 1-(3-chloro-4-nitrophenyl)propan-2-ol in the development of small-molecule inhibitors. Researchers have demonstrated its utility as a precursor in synthesizing compounds that target specific enzymatic pathways involved in cancer metabolism. The chloro and nitro substituents provide handles for further functionalization, allowing chemists to tailor the molecule’s properties for optimal binding affinity and selectivity.

The synthesis of 1-(3-chloro-4-nitrophenyl)propan-2-ol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of the chloro and nitro groups often requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yields and purity, ensuring that the final product meets pharmaceutical-grade standards.

One notable application of 1-(3-chloro-4-nitrophenyl)propan-2-ol is in the field of polymer chemistry. Its ability to undergo selective modifications makes it a valuable building block for designing functional polymers with tailored properties. These polymers find applications in drug delivery systems, where controlled release mechanisms are essential for optimizing therapeutic efficacy.

The chemical reactivity of 1-(3-chloro-4-nitrophenyl)propan-2-ol also makes it a candidate for use in material science research. For instance, its incorporation into metal organic frameworks (MOFs) has shown promise in developing novel materials with enhanced adsorption capacities for gases or small molecules. This interdisciplinary approach underscores the versatility of this compound across various scientific domains.

In conclusion, 1-(3-chloro-4-nitrophenyl)propan-2-ol (CAS No. 2229577-99-3) represents a fascinating compound with diverse applications in pharmaceuticals, polymer chemistry, and material science. Its unique structural features and reactivity profile continue to inspire innovative research, driving advancements in drug discovery and material engineering. As synthetic methodologies evolve, the potential uses for this molecule are expected to expand further, solidifying its importance in modern chemical research.